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Compound of Interest

Compound Name: 1,6-Dibromo-2,5-hexanedione

Cat. No.: B15289690

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known stability and
recommended storage conditions for 1,6-Dibromo-2,5-hexanedione (CAS No. 289633-12-1).
Due to the limited availability of specific stability studies for this compound, this guide combines
available supplier data with general principles of handling a-haloketones to provide the best-
practice recommendations for researchers.

Chemical and Physical Properties

1,6-Dibromo-2,5-hexanedione is a symmetrical a-brominated ketone. Its structure, containing
two electrophilic carbon centers adjacent to carbonyl groups, makes it a reactive molecule and
a useful building block in organic synthesis. It is known to be a potent and selective activator
for isoenzymes VA and VIl of carbonic anhydrase.[1] The known physical and chemical
properties are summarized in the table below.
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Property Value Source

CAS Number 289633-12-1 PubChem|[2]
Molecular Formula CeHsBr20:2 PubChem|[2]
Molecular Weight 271.93 g/mol PubChem|[2]
Physical Form Powder CymitQuimica[3]
Purity Min 95% CymitQuimica[3]

Stability and Storage Conditions

Based on supplier recommendations and the general reactivity of a-haloketones, the following

storage conditions are advised to ensure the stability and integrity of 1,6-Dibromo-2,5-

hexanedione.
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Parameter

Recommendation

Rationale and References

Temperature

2-8°C

A supplier, BLD Pharm,
explicitly recommends storage
at this refrigerated
temperature.[4] Lower
temperatures will slow down
potential degradation

reactions.

Atmosphere

Inert atmosphere (e.g., Argon,

Nitrogen)

BLD Pharm recommends
storage under an inert
atmosphere.[4] This will
prevent reactions with
atmospheric oxygen and

moisture.

Light

Store in the dark

a-Haloketones can be light-
sensitive and may undergo
radical-initiated degradation.
Protection from light is a
general best practice for
storing reactive organic

compounds.

Moisture

Store in a tightly sealed

container in a dry environment

The carbonyl groups and the
carbon-bromine bonds are
susceptible to hydrolysis.
Contact with moisture should

be strictly avoided.

Shipping Conditions: Some suppliers ship 1,6-Dibromo-2,5-hexanedione at room

temperature. This suggests that the compound is stable for short durations at ambient

temperatures, but for long-term storage, refrigerated and inert conditions are crucial.

Inferred Degradation Pathways
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While specific degradation studies for 1,6-Dibromo-2,5-hexanedione are not publicly
available, potential degradation pathways can be inferred based on the chemical structure of a-

haloketones.
Potential Degradation Pathways of 1,6-Dibromo-2,5-hexanedione
1,6-Dibromo-2,5-hexanedione
Moisture %ase/Heat Nucleophiles
Elimination Nucleophilic Substitution
1-Bromo-6-hydroxy-2,5-hexanedione Hex-1-ene-2,5-dione Reaction with nucleophiles
(and other hydroxylated species) (or other unsaturated ketones) (e.g., amines, thiols)

Click to download full resolution via product page
Caption: Inferred degradation pathways for 1,6-Dibromo-2,5-hexanedione.
Experimental Protocols

Synthesis of 1,6-Dibromo-2,5-hexanedione

The following is a summarized synthesis protocol adapted from the supplementary information
of a research article.[5] This procedure involves the bromination of 2,5-hexanedione.

Materials:
e 2 5-Hexanedione

e Bromine

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.benchchem.com/product/b15289690?utm_src=pdf-body-img
https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.rsc.org/suppdata/cc/c4/c4cc02346c/c4cc02346c1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Appropriate solvent (e.g., as described in the referenced literature)
o Diethyl ether

 Silica gel

Procedure:

e The synthesis is based on the bromination of 2,5-hexanedione.
 After the reaction, the product is precipitated with diethyl ether.

e The precipitate, which contains byproducts, is discarded.

o The filtrate, containing the desired 1,6-dibromo-2,5-hexanedione, is passed through a thin
silica column. This step is crucial for removing most of the impurities which remain on the
silica.

o The purified filtrate is collected and the solvent is removed under reduced pressure to yield
the final product.

General Protocol for a Stability Study

The following is a general workflow for assessing the stability of a compound like 1,6-Dibromo-
2,5-hexanedione. This is a template and should be adapted based on the specific analytical
methods available.

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.benchchem.com/product/b15289690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15289690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Workflow for Stability Assessment

Sample Preparation

Prepare aliquots of
1,6-Dibromo-2,5-hexanedione

Stora;e/ Conditions

2-8°C, Dark, Inert Atm. Room

Temp, Dark Room Temp, Light

40°C, Dark

Time Points

T=1week

T=1month

T =3 months

Analyze at each time point

Click to download full resolution via product page

!

HPLC/UPLC for purity

LC-MS for degradation products

Visual Inspection

nalyze at each time point /Analyze at each time point

/Analyze at each time point

Caption: General workflow for a stability study of 1,6-Dibromo-2,5-hexanedione.
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Handling and Safety Recommendations

Due to the lack of a specific Safety Data Sheet (SDS) for 1,6-Dibromo-2,5-hexanedione, the
handling precautions for a related compound, 2,5-Hexanedione, and general knowledge of a-
haloketones should be followed.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including
chemical-resistant gloves, safety goggles, and a lab coat.

» Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of
any dust or vapors.

e Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and nucleophiles,
as these can lead to vigorous and potentially hazardous reactions.

» Disposal: Dispose of waste material in accordance with local, regional, and national
regulations for hazardous chemical waste.

Logical Flow for Handling and Storage

The following diagram outlines a logical workflow for the handling and storage of 1,6-Dibromo-
2,5-hexanedione upon receipt in a laboratory.
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Handling and Storage Workflow

Receive Shipment

l

Inspect Container Integrity

Store Immediately at 2-8°C

Is an inert atmosphere available?

Store under Inert Gas

(e.g., Argon) Ensure container is tightly sealed

Return to Storage

For use, bring to Room Temperature
under inert atmosphere

\

Weigh required amount
in a fume hood

N\

Reseal and purge with inert gas
before returning to storage

Click to download full resolution via product page

Caption: Recommended workflow for handling and storing 1,6-Dibromo-2,5-hexanedione.
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Disclaimer: This document is intended for informational purposes only and is based on the best
available data at the time of writing. It is not a substitute for a formal risk assessment. Always
consult the most recent Safety Data Sheet from your supplier and follow all applicable safety
regulations in your institution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. buildingblock.bocsci.com [buildingblock.bocsci.com]

2. 1,6-Dibromo-2,5-hexanedione | C6H8Br202 | CID 165430725 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. cymitquimica.com [cymitquimica.com]

4. 289633-12-1|1,6-Dibromohexane-2,5-dione|BLD Pharm [bldpharm.com]

5. rsc.org [rsc.org]

To cite this document: BenchChem. [Technical Guide: Stability and Storage of 1,6-Dibromo-
2,5-hexanedione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15289690#stability-and-storage-conditions-for-1-6-
dibromo-2-5-hexanedione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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